Cas no 2228011-62-7 (rac-(1R,2R)-2-2-(methoxymethyl)oxan-2-ylcyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-2-(methoxymethyl)oxan-2-ylcyclopropylmethanamine
• CAS No: 2228011-62-7
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6352254
• PubChem ID: 165721136
• Update Time: 2025-05-21

rac-(1R,2R)-2-2-(methoxymethyl)oxan-2-ylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-2-(methoxymethyl)oxan-2-ylcyclopropylmethanamine
• EN300-1737869
• rac-[(1R,2R)-2-[2-(methoxymethyl)oxan-2-yl]cyclopropyl]methanamine
• 2228011-62-7

• Inchi： 1S/C11H21NO2/c1-13-8-11(4-2-3-5-14-11)10-6-9(10)7-12/h9-10H,2-8,12H2,1H3/t9-,10+,11?/m0/s1
• InChI Key： JUHIZTWCHBZVTH-MTULOOOASA-N
• SMILES： O1CCCCC1(COC)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.5Ų

Additional information on rac-(1R,2R)-2-2-(methoxymethyl)oxan-2-ylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,2R)-2-2-(methoxymethyl)oxan-2-ylcyclopropylmethanamine (CAS No. 2228011-62-7)

rac-(1R,2R)-2-2-(methoxymethyl)oxan-2-ylcyclopropylmethanamine (CAS No. 2228011-62-7) is a specialized chiral compound that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule features a unique structural framework, combining a cyclopropylmethanamine core with a methoxymethyl-substituted oxane ring, making it a valuable intermediate for drug discovery and asymmetric synthesis. The stereochemistry at the (1R,2R) positions further enhances its utility in enantioselective applications.

The growing demand for chiral building blocks in modern drug development has positioned rac-(1R,2R)-2-2-(methoxymethyl)oxan-2-ylcyclopropylmethanamine as a compound of interest. Researchers are particularly intrigued by its potential role in modulating biological targets, given its structural resemblance to bioactive scaffolds. The presence of both oxane and cyclopropane moieties contributes to its conformational rigidity, a desirable trait in medicinal chemistry for improving binding affinity and metabolic stability.

From a synthetic perspective, the preparation of rac-(1R,2R)-2-2-(methoxymethyl)oxan-2-ylcyclopropylmethanamine involves sophisticated organic transformations. Key steps typically include the construction of the oxan-2-yl ring system followed by stereocontrolled cyclopropanation. The methoxymethyl substituent adds complexity to the synthesis, requiring careful optimization of reaction conditions to achieve high yields and enantiomeric purity. These synthetic challenges make the compound particularly valuable for methodological studies in asymmetric catalysis.

The pharmaceutical applications of rac-(1R,2R)-2-2-(methoxymethyl)oxan-2-ylcyclopropylmethanamine are currently under investigation by several research groups. Preliminary studies suggest its potential as a precursor for central nervous system (CNS) active compounds, owing to the cyclopropylmethanamine pharmacophore which is known to enhance blood-brain barrier penetration. The oxane ring may contribute to improved solubility profiles compared to purely hydrocarbon scaffolds, addressing a common challenge in CNS drug development.

In the context of current research trends, rac-(1R,2R)-2-2-(methoxymethyl)oxan-2-ylcyclopropylmethanamine aligns with the growing focus on three-dimensional molecular architectures in drug design. The pharmaceutical industry is increasingly moving beyond flat aromatic systems, seeking compounds with enhanced spatial complexity to improve target selectivity. This shift has created renewed interest in saturated heterocycles like the oxan-2-yl component of this molecule.

The commercial availability of rac-(1R,2R)-2-2-(methoxymethyl)oxan-2-ylcyclopropylmethanamine (CAS No. 2228011-62-7) remains limited, reflecting both its specialized nature and the synthetic challenges involved in its production. However, custom synthesis services from advanced intermediates suppliers are beginning to offer this compound to meet research demand. Pricing and availability vary significantly based on required purity levels and enantiomeric ratios, with the (1R,2R) enantiomer typically commanding premium pricing.

Analytical characterization of rac-(1R,2R)-2-2-(methoxymethyl)oxan-2-ylcyclopropylmethanamine presents particular challenges due to its structural complexity. Advanced techniques such as chiral HPLC and nuclear Overhauser effect spectroscopy (NOESY) are often required to confirm stereochemistry and purity. The methoxymethyl group introduces characteristic NMR signals that aid in structural verification, while mass spectrometry typically shows a clear molecular ion peak corresponding to the expected molecular weight.

From a safety perspective, proper handling procedures should be followed when working with rac-(1R,2R)-2-2-(methoxymethyl)oxan-2-ylcyclopropylmethanamine, as with all chemical substances. While not classified as highly hazardous, standard laboratory precautions including proper ventilation and personal protective equipment are recommended. Material Safety Data Sheets (MSDS) should be consulted for specific handling and storage recommendations.

The future research directions for rac-(1R,2R)-2-2-(methoxymethyl)oxan-2-ylcyclopropylmethanamine are likely to focus on expanding its applications in medicinal chemistry. Particular interest may center on developing efficient synthetic routes to derivatives and exploring structure-activity relationships. The compound's unique combination of cyclopropane and oxane rings offers opportunities for creating novel bioactive molecules with improved pharmacological profiles.

For researchers seeking alternatives or related compounds, structural analogs might include variations in the oxan-2-yl ring size or modifications to the methoxymethyl substituent. Such derivatives could offer different physicochemical properties while maintaining the core structural features that make rac-(1R,2R)-2-2-(methoxymethyl)oxan-2-ylcyclopropylmethanamine pharmacologically interesting.

In conclusion, rac-(1R,2R)-2-2-(methoxymethyl)oxan-2-ylcyclopropylmethanamine (CAS No. 2228011-62-7) represents an intriguing chiral building block with significant potential in pharmaceutical research and development. Its complex structure and stereochemical features make it particularly valuable for applications requiring precise molecular recognition. As synthetic methodologies continue to advance, the accessibility and applications of this specialized compound are expected to grow substantially.